Cas no 898769-11-4 (2'-Cyano-3-(2,3-dimethylphenyl)propiophenone)

2'-Cyano-3-(2,3-dimethylphenyl)propiophenone structure
898769-11-4 structure
Product Name:2'-Cyano-3-(2,3-dimethylphenyl)propiophenone
CAS No:898769-11-4
MF:C18H17NO
MW:263.333684682846
MDL:MFCD03843614
CID:880311
PubChem ID:24726224
Update Time:2025-04-19

2'-Cyano-3-(2,3-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(2,3-dimethylphenyl)propanoyl]benzonitrile
    • 2'-CYANO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE
    • MFCD03843614
    • DTXSID70644617
    • AKOS016021720
    • 898769-11-4
    • 2'-Cyano-3-(2,3-dimethylphenyl)propiophenone
    • MDL： MFCD03843614
    • Inchi： 1S/C18H17NO/c1-13-6-5-8-15(14(13)2)10-11-18(20)17-9-4-3-7-16(17)12-19/h3-9H,10-11H2,1-2H3
    • InChI Key： YUCFDCNTUFZNJM-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1C#N)CCC1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 263.13100
  • Monoisotopic Mass: 263.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 3.99058

2'-Cyano-3-(2,3-dimethylphenyl)propiophenone Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2'-Cyano-3-(2,3-dimethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206366-1g
2'-cyano-3-(2,3-dimethylphenyl)propiophenone
 898769-11-4 97%
1g
 ￡540.00 2022-02-28
Fluorochem
206366-2g
2'-cyano-3-(2,3-dimethylphenyl)propiophenone
 898769-11-4 97%
2g
 ￡1013.00 2022-02-28
Fluorochem
206366-5g
2'-cyano-3-(2,3-dimethylphenyl)propiophenone
 898769-11-4 97%
5g
 ￡2025.00 2022-02-28
abcr
AB366390-1 g
2'-Cyano-3-(2,3-dimethylphenyl)propiophenone, 97%; .
 898769-11-4 97%
1g
 €932.90 2023-04-26
TRC
C100020-250mg
2'-Cyano-3-(2,3-dimethylphenyl)propiophenone
 898769-11-4
250mg
 $ 440.00 2022-06-06
TRC
C100020-500mg
2'-Cyano-3-(2,3-dimethylphenyl)propiophenone
 898769-11-4
500mg
 $ 735.00 2022-06-06
abcr
AB366390-1g
2'-Cyano-3-(2,3-dimethylphenyl)propiophenone, 97%; .
 898769-11-4 97%
1g
 €932.10 2025-04-15
abcr
AB366390-2g
2'-Cyano-3-(2,3-dimethylphenyl)propiophenone, 97%; .
 898769-11-4 97%
2g
 €1674.30 2025-04-15
abcr
AB366390-2 g
2'-Cyano-3-(2,3-dimethylphenyl)propiophenone, 97%; .
 898769-11-4 97%
2g
 €1677.00 2023-04-26
A2B Chem LLC
AH91710-1g
2'-Cyano-3-(2,3-dimethylphenyl)propiophenone
 898769-11-4 97%
1g
 $644.00 2024-04-19

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